![molecular formula C10H9N3OS2 B3056464 5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo- CAS No. 7157-92-8](/img/structure/B3056464.png)
5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo-
Overview
Description
Synthesis Analysis
The synthesis of thiazole derivatives has been a subject of interest in medicinal chemistry . Thiazole or 1,3-thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators .Molecular Structure Analysis
The molecular structure of 5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo- is characterized by a thiazole ring, which is planar . Its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule .Chemical Reactions Analysis
Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .Physical And Chemical Properties Analysis
The molecular weight of 5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo- is 251.3 g/mol. More detailed physical and chemical properties are not available in the retrieved papers.Mechanism of Action
Target of Action
The compound “5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo-”, also known as “4-amino-3-phenyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide”, is a derivative of the thiazole ring . Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug)
Mode of Action
Thiazole derivatives have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules
Biochemical Pathways
Thiazole derivatives have been found to have diverse biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Thiazole derivatives have been found to have diverse biological activities, suggesting that they may have multiple molecular and cellular effects .
Advantages and Limitations for Lab Experiments
One of the major advantages of 5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo- is its diverse biological activities, which make it an attractive candidate for drug development. Its relatively simple synthesis method and low toxicity are also advantageous for lab experiments. However, its poor solubility in water and low bioavailability are limitations that need to be addressed.
Future Directions
The potential therapeutic applications of 5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo- are vast, and several future directions can be explored. One possible direction is to investigate its potential as a lead compound for the development of new antimicrobial agents. Another direction is to explore its potential as an anti-inflammatory agent for the treatment of inflammatory disorders. Additionally, its potential as an antitumor agent and its mechanism of action can be further investigated. Further studies are also needed to improve its solubility and bioavailability for better clinical applications.
Conclusion
In conclusion, 5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo- is a promising compound that exhibits diverse biological activities. Its potential as a lead compound for drug development and its various therapeutic applications make it an attractive candidate for further research. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo- have been discussed in this paper.
Scientific Research Applications
5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo- has been extensively studied for its potential therapeutic applications. It has been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antitumor, and anticonvulsant activities. Several studies have also investigated its potential as a lead compound for the development of new drugs.
properties
IUPAC Name |
4-amino-3-phenyl-2-sulfanylidene-1,3-thiazole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3OS2/c11-8-7(9(12)14)16-10(15)13(8)6-4-2-1-3-5-6/h1-5H,11H2,(H2,12,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTRHJRQGKKFIDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=C(SC2=S)C(=O)N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60350331 | |
Record name | 5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60350331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7157-92-8 | |
Record name | 4-Amino-2,3-dihydro-3-phenyl-2-thioxo-5-thiazolecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7157-92-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Thiazolecarboxamide, 4-amino-2,3-dihydro-3-phenyl-2-thioxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60350331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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